molecular formula C14H12ClNO3S B185086 N-(3-acetylphenyl)-4-chlorobenzenesulfonamide CAS No. 76883-65-3

N-(3-acetylphenyl)-4-chlorobenzenesulfonamide

Cat. No. B185086
CAS RN: 76883-65-3
M. Wt: 309.8 g/mol
InChI Key: RWBZYZLECRBEKR-UHFFFAOYSA-N
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Description

N-(3-acetylphenyl)-4-chlorobenzenesulfonamide, also known as ACPCBS, is a chemical compound that has been widely studied for its potential applications in scientific research. This sulfonamide derivative has been shown to exhibit a range of biochemical and physiological effects, making it a promising candidate for further investigation.

Scientific Research Applications

Antimicrobial Activity

N-(3-acetylphenyl)-4-chlorobenzenesulfonamide: and its derivatives have been studied for their antimicrobial properties. These compounds have shown significant antibacterial activity against various strains such as Escherichia coli, Pseudomonas aeruginosa, and Staphylococcus aureus. The minimum inhibitory concentration (MIC) values indicate that these sulfonamides can be potent agents in combating bacterial infections .

Molecular Docking Studies

The molecular structures of sulfonamide compounds allow them to be used in molecular docking studies to predict the interaction and affinity with bacterial enzymes. This is crucial in the design of new drugs, especially antibiotics, as it helps in understanding the mechanism of action at the molecular level .

Antifungal and Herbicidal Properties

Sulfonamides, including N-(3-acetylphenyl)-4-chlorobenzenesulfonamide , are known for their antifungal and herbicidal properties. They are used in agriculture to protect crops from fungal infections and to control the growth of unwanted plants .

Anticancer Agents

Research has indicated that sulfonamide compounds may have potential as anticancer agents. Their ability to inhibit certain enzymes that are overexpressed in cancer cells makes them candidates for targeted cancer therapies .

Anti-inflammatory and Antidepressant Effects

These compounds have also been explored for their anti-inflammatory and antidepressant effects. The sulfonamide moiety is a common feature in many drugs with these therapeutic properties, suggesting a possible role in treating inflammatory disorders and depression .

Diuretic and Protease Inhibitors

Sulfonamides are traditionally known for their diuretic effects. They have been used to treat conditions like hypertension and edema. Additionally, they can act as protease inhibitors, which are important in the treatment of diseases like HIV/AIDS .

properties

IUPAC Name

N-(3-acetylphenyl)-4-chlorobenzenesulfonamide
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C14H12ClNO3S/c1-10(17)11-3-2-4-13(9-11)16-20(18,19)14-7-5-12(15)6-8-14/h2-9,16H,1H3
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

RWBZYZLECRBEKR-UHFFFAOYSA-N
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CC(=O)C1=CC(=CC=C1)NS(=O)(=O)C2=CC=C(C=C2)Cl
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C14H12ClNO3S
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

DSSTOX Substance ID

DTXSID70308621
Record name N-(3-acetylphenyl)-4-chlorobenzenesulfonamide
Source EPA DSSTox
URL https://comptox.epa.gov/dashboard/DTXSID70308621
Description DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology.

Molecular Weight

309.8 g/mol
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

N-(3-acetylphenyl)-4-chlorobenzenesulfonamide

CAS RN

76883-65-3
Record name NSC205496
Source DTP/NCI
URL https://dtp.cancer.gov/dtpstandard/servlet/dwindex?searchtype=NSC&outputformat=html&searchlist=205496
Description The NCI Development Therapeutics Program (DTP) provides services and resources to the academic and private-sector research communities worldwide to facilitate the discovery and development of new cancer therapeutic agents.
Explanation Unless otherwise indicated, all text within NCI products is free of copyright and may be reused without our permission. Credit the National Cancer Institute as the source.
Record name N-(3-acetylphenyl)-4-chlorobenzenesulfonamide
Source EPA DSSTox
URL https://comptox.epa.gov/dashboard/DTXSID70308621
Description DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology.

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